Cas no 898755-40-3 (Cyclopropyl 2-(2,6-dimethylphenyl)ethyl ketone)

• Product Name: Cyclopropyl 2-(2,6-dimethylphenyl)ethyl ketone
• CAS No: 898755-40-3
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• MDL: MFCD03843811
• CID: 993958
• PubChem ID: 24726425
• Update Time: 2025-06-08

Cyclopropyl 2-(2,6-dimethylphenyl)ethyl ketone Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-(2,6-dimethylphenyl)propan-1-one
• CYCLOPROPYL 2-(2,6-DIMETHYLPHENYL)ETHYL KETONE
• AKOS016022325
• CYCLOPROPYL2-(2,6-DIMETHYLPHENYL)ETHYLKETONE
• DTXSID10644818
• MFCD03843811
• 898755-40-3
• Cyclopropyl 2-(2,6-dimethylphenyl)ethyl ketone

• MDL： MFCD03843811
• Inchi： 1S/C14H18O/c1-10-4-3-5-11(2)13(10)8-9-14(15)12-6-7-12/h3-5,12H,6-9H2,1-2H3
• InChI Key： SBWHMONQAJVFHY-UHFFFAOYSA-N
• SMILES： O=C(CCC1C(C)=CC=CC=1C)C1CC1

Computed Properties

• Exact Mass: 202.13600
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.21510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on Cyclopropyl 2-(2,6-dimethylphenyl)ethyl ketone

Cyclopropyl 2-(2,6-dimethylphenyl)ethyl ketone (CAS No. 898755-40-3): A Comprehensive Overview

Cyclopropyl 2-(2,6-dimethylphenyl)ethyl ketone, identified by its CAS number 898755-40-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclopropyl and dimethylphenyl substituents, has garnered attention due to its unique structural properties and potential applications in drug discovery and synthetic chemistry.

The chemical structure of Cyclopropyl 2-(2,6-dimethylphenyl)ethyl ketone consists of a cyclopropyl group attached to an acetyl moiety, with a 2,6-dimethylphenyl group at the other end. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile intermediate in organic synthesis. The presence of the cyclopropyl ring enhances the compound's stability and reactivity, while the dimethylphenyl group contributes to its lipophilicity and potential interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing cyclopropyl groups. These groups are known to influence the bioavailability and metabolic stability of drugs, making them valuable in medicinal chemistry. Cyclopropyl 2-(2,6-dimethylphenyl)ethyl ketone is no exception and has been studied for its possible role in developing novel therapeutic agents.

One of the most compelling aspects of Cyclopropyl 2-(2,6-dimethylphenyl)ethyl ketone is its utility as a building block in the synthesis of more complex molecules. Its structural features allow for facile modifications, enabling chemists to tailor its properties for specific applications. For instance, researchers have utilized this compound in the preparation of heterocyclic derivatives, which are known to exhibit a wide range of biological activities.

Recent studies have highlighted the role of substituted phenylketones in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. The combination of a cyclopropyl group with a dimethylphenyl substituent in Cyclopropyl 2-(2,6-dimethylphenyl)ethyl ketone makes it an attractive candidate for further investigation.

The synthesis of Cyclopropyl 2-(2,6-dimethylphenyl)ethyl ketone involves multi-step organic reactions that showcase the compound's synthetic versatility. One common approach involves the condensation of cyclopropanecarboxaldehyde with 2,6-dimethylaniline under acidic conditions. This reaction proceeds efficiently, yielding the desired ketone in good yields. Further functionalization can be performed to introduce additional substituents or modify existing ones.

In addition to its synthetic utility, Cyclopropyl 2-(2,6-dimethylphenyl)ethyl ketone has been explored for its potential biological activity. Preliminary studies suggest that this compound may interact with specific enzymes or receptors involved in disease pathways. While more research is needed to fully elucidate its pharmacological effects, these findings underscore its significance as a lead compound in drug discovery.

The structural motif present in Cyclopropyl 2-(2,6-dimethylphenyl)ethyl ketone is also found in several known pharmaceuticals, indicating its relevance in medicinal chemistry. By leveraging this scaffold, researchers can develop novel analogs with enhanced potency and selectivity. The cyclopropyl group's ability to modulate electronic properties makes it particularly valuable in designing molecules with improved pharmacokinetic profiles.

The chemical properties of Cyclopropyl 2-(2,6-dimethylphenyl)ethyl ketone also make it suitable for various spectroscopic and analytical techniques. Its distinct spectral signatures allow for easy identification and quantification using methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These techniques are crucial for characterizing the compound's structure and purity during synthesis and purification processes.

In conclusion, Cyclopropyl 2-(2,6-dimethylphenyl)ethyl ketone (CAS No. 898755-40-3) represents a promising compound in the realm of organic chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it a valuable tool for developing new therapeutic agents. As research continues to uncover its potential applications, this molecule is poised to play a significant role in future drug discovery efforts.